Cas no 945-32-4 (Pyrrole-2,3,5-tricarboxylic Acid)

Pyrrole-2,3,5-tricarboxylic Acid is a heterocyclic organic compound featuring a pyrrole core substituted with three carboxylic acid groups at the 2, 3, and 5 positions. This structure imparts high reactivity and versatility, making it a valuable intermediate in organic synthesis and coordination chemistry. Its multiple carboxyl groups enable chelation with metal ions, facilitating applications in catalysis and material science. The compound’s rigid aromatic framework also lends itself to the design of conjugated systems for optoelectronic materials. Due to its functional group density, it serves as a precursor for pharmaceuticals, agrochemicals, and advanced polymers, offering precise control over molecular architecture.
Pyrrole-2,3,5-tricarboxylic Acid structure
945-32-4 structure
Product Name:Pyrrole-2,3,5-tricarboxylic Acid
CAS No:945-32-4
MF:C7H5NO6
MW:199.117702245712
MDL:MFCD09991933
CID:808272
PubChem ID:150868
Update Time:2025-10-22

Pyrrole-2,3,5-tricarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,3,5-tricarboxylic acid
    • Pyrrole-2,3,5-tricarboxylic Acid
    • 2,3,5-Ptca
    • CL4522
    • Pyrrol-2,3,5-tricarbonsaeure
    • WT1338
    • Pyrrole-2,3,5-tricarboxylic acid (6CI, 7CI, 8CI)
    • 1H-Pyrrole-2,3,5-tricarboxylicacid
    • SCHEMBL436330
    • Pyrrole-2,3,5-tricarboxylicacid
    • AS-45977
    • DTXSID10241508
    • MFCD09991933
    • CS-0139651
    • DTXCID70163999
    • DB-291418
    • SB62313
    • AKOS006321511
    • 945-32-4
    • MDL: MFCD09991933
    • Inchi: 1S/C7H5NO6/c9-5(10)2-1-3(6(11)12)8-4(2)7(13)14/h1,8H,(H,9,10)(H,11,12)(H,13,14)
    • InChI Key: UGSAVTSXHXRENH-UHFFFAOYSA-N
    • SMILES: O=C(C1NC(C(O)=O)=C(C(O)=O)C=1)O

Computed Properties

  • Exact Mass: 199.01200
  • Monoisotopic Mass: 199.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128A^2
  • XLogP3: 0

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 644.5±55.0 °C at 760 mmHg
  • Flash Point: 343.6±31.5 °C
  • Refractive Index: 1.717
  • PSA: 127.69000
  • LogP: 0.10930
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

Pyrrole-2,3,5-tricarboxylic Acid Security Information

Pyrrole-2,3,5-tricarboxylic Acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Pyrrole-2,3,5-tricarboxylic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Water
Reference
Pyrrolecarboxylic acids. I. 2,3,5-Pyrroletricarboxylic acid
Nicolaus, Rodolfo, Gazzetta Chimica Italiana, 1953, 83, 239-51

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Hydrogen peroxide Solvents: Water ;  20 min, reflux; reflux → rt
1.2 Reagents: Sodium sulfite Solvents: Water ;  rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Physico-chemical evaluation of rationally designed melanins as novel nature-inspired radioprotectors
Schweitzer, Andrew D.; Howell, Robertha C.; Jiang, Zewei; Bryan, Ruth A.; Gerfen, Gary; et al, PLoS One, 2009, 4(9),

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  24 h, rt; 1.5 h, 51 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, cooled
Reference
Novel synthesis of [13C4,15N]1H-pyrrole-2,3,5-tricarboxylic acid: an important biomarker for melatonin metabolism
Skaddan, Marc B., Journal of Labelled Compounds and Radiopharmaceuticals, 2010, 53(2), 73-77

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen peroxide
Reference
Improved HPLC conditions to determine eumelanin and pheomelanin contents in biological samples using an ion pair reagent
Ito, Shosuke ; Del Bino, Sandra; Hirobe, Tomohisa; Wakamatsu, Kazumasa, International Journal of Molecular Sciences, 2020, 21(14),

Production Method 5

Reaction Conditions
Reference
New pyrrole acids by oxidative degradation of eumelanins with hydrogen peroxide. Further hints to the mechanism of pigment breakdown
Napolitano, Alesandra; Pezzella, Allessandro; d'Ischia, Marco; Prota, Giuseppe, Tetrahedron, 1996, 52(26), 8775-8780

Production Method 6

Reaction Conditions
Reference
Studies related to the chemistry of melanins. VIII. Pyrrole-carboxylic acids formed by oxidation or hydrolysis of melanins derived from 3,4-dihydroxyphenethylamine or (+-)-3,4-dihydroxyphenylalanine
Binns, F.; Chapman, R. F.; Robson, N. C.; Swan, George A.; Waggott, A., Journal of the Chemical Society [Section] C: Organic, 1970, (8), 1128-34

Pyrrole-2,3,5-tricarboxylic Acid Raw materials

Pyrrole-2,3,5-tricarboxylic Acid Preparation Products

Pyrrole-2,3,5-tricarboxylic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:945-32-4)Pyrrole-2,3,5-tricarboxylic Acid
Order Number:A916419
Stock Status:in Stock
Quantity:100mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:59
Price ($):169.0/237.0
Email:sales@amadischem.com

Additional information on Pyrrole-2,3,5-tricarboxylic Acid

Exploring the Versatile Applications and Properties of Pyrrole-2,3,5-tricarboxylic Acid (CAS No. 945-32-4)

Pyrrole-2,3,5-tricarboxylic Acid (CAS No. 945-32-4) is a highly functionalized organic compound that has garnered significant attention in recent years due to its unique chemical structure and wide-ranging applications. As a derivative of pyrrole, this tricarboxylic acid exhibits remarkable properties that make it invaluable in fields such as pharmaceuticals, materials science, and organic synthesis. Researchers and industry professionals are increasingly interested in understanding its synthesis methods, chemical reactivity, and potential for drug development.

The molecular structure of Pyrrole-2,3,5-tricarboxylic Acid features three carboxyl groups attached to a pyrrole ring, creating a versatile platform for further chemical modifications. This characteristic has led to its exploration as a building block for more complex molecules. Recent studies have focused on its potential in creating biodegradable polymers, a topic of great interest in the context of environmental sustainability and the global push for green chemistry solutions. The compound's ability to form stable coordination complexes also makes it promising for metal-organic frameworks (MOFs) research.

In the pharmaceutical realm, Pyrrole-2,3,5-tricarboxylic Acid derivatives are being investigated for their potential biological activities. The scientific community is particularly interested in how modifications to its structure might yield compounds with enhanced bioavailability or specific target binding capabilities. These investigations align with current trends in personalized medicine and the search for novel therapeutic agents against various health conditions.

The synthesis of Pyrrole-2,3,5-tricarboxylic Acid typically involves multi-step organic reactions, with researchers constantly optimizing procedures for better yield and purity. Modern techniques such as microwave-assisted synthesis and flow chemistry approaches are being applied to improve the production process. These advancements address the growing demand for cost-effective and scalable manufacturing methods in the chemical industry.

Analytical characterization of Pyrrole-2,3,5-tricarboxylic Acid employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into its molecular structure and purity, which are essential for quality control in research and industrial applications. The compound's solubility properties and stability under different conditions are also important parameters being studied to expand its utility.

Recent patent literature reveals growing commercial interest in Pyrrole-2,3,5-tricarboxylic Acid and its derivatives, particularly in the development of advanced materials and specialty chemicals. The compound's potential in electronic materials and energy storage applications aligns with current technological trends toward renewable energy solutions and more efficient electronic devices.

From a regulatory perspective, Pyrrole-2,3,5-tricarboxylic Acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, as with all chemicals, proper safety measures and waste disposal procedures must be followed. The compound's environmental impact and degradation pathways are subjects of ongoing research to ensure its sustainable use.

The future research directions for Pyrrole-2,3,5-tricarboxylic Acid appear promising, with potential applications in nanotechnology, catalysis, and bioconjugation techniques. Its role in supramolecular chemistry is particularly intriguing, as scientists explore ways to harness its multiple functional groups for creating complex molecular architectures. These developments could lead to breakthroughs in various scientific and industrial fields.

For researchers seeking to work with Pyrrole-2,3,5-tricarboxylic Acid, understanding its storage requirements and handling precautions is essential. The compound typically requires protection from moisture and should be stored in cool, dry conditions to maintain its stability over time. Proper documentation of its physical properties and spectral data facilitates its identification and quality assessment in various applications.

As the scientific community continues to explore the potential of Pyrrole-2,3,5-tricarboxylic Acid, its importance in both academic research and industrial applications is likely to grow. The compound represents an excellent example of how fundamental organic chemistry principles can lead to practical solutions addressing contemporary challenges in materials science, medicine, and environmental technology.

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Amadis Chemical Company Limited
(CAS:945-32-4)Pyrrole-2,3,5-tricarboxylic Acid
A916419
Purity:99%/99%
Quantity:100mg/250mg
Price ($):169.0/237.0
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